Cas no 2021538-99-6 (7-(Chloromethyl)benzo[d]isothiazole)

• Product Name: 7-(Chloromethyl)benzo[d]isothiazole
• CAS No: 2021538-99-6
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 4820528
• Update Time: 2025-07-17

7-(Chloromethyl)benzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)benzo[d]isothiazole
• 5-(Bromomethyl)benzo[d]isothiazole

• Inchi： 1S/C8H6ClNS/c9-4-6-2-1-3-7-5-10-11-8(6)7/h1-3,5H,4H2
• InChI Key： ZVCMSUWVQPCUMG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=NSC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1

Additional information on 7-(Chloromethyl)benzo[d]isothiazole

Introduction to 7-(Chloromethyl)benzo[d]isothiazole (CAS No. 2021538-99-6)

7-(Chloromethyl)benzo[d]isothiazole (CAS No. 2021538-99-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzoisothiazoles, which are characterized by a six-membered ring containing sulfur and nitrogen atoms. The presence of a chloromethyl group at the 7-position imparts additional reactivity and functional versatility, making it a valuable building block in synthetic chemistry.

The chemical structure of 7-(Chloromethyl)benzo[d]isothiazole is defined by its core benzoisothiazole framework, which consists of a benzene ring fused with a five-membered isothiazole ring. The chloromethyl group at the 7-position can undergo various chemical transformations, such as nucleophilic substitution reactions, which can be exploited to introduce different functional groups or linkages to the molecule. This flexibility in chemical modification makes 7-(Chloromethyl)benzo[d]isothiazole an attractive candidate for the synthesis of complex organic molecules and pharmaceutical intermediates.

In the context of medicinal chemistry, 7-(Chloromethyl)benzo[d]isothiazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, researchers have investigated the use of 7-(Chloromethyl)benzo[d]isothiazole-derived compounds as inhibitors of protein kinases, which play crucial roles in cell signaling pathways and are often dysregulated in cancer and other diseases. These compounds have demonstrated potent inhibitory activity against specific kinases, suggesting their potential as lead candidates for drug development.

Beyond its applications in medicinal chemistry, 7-(Chloromethyl)benzo[d]isothiazole has also found use in materials science. Its unique electronic properties and ability to form stable complexes with metal ions make it a valuable component in the design of functional materials. For example, researchers have synthesized coordination polymers using 7-(Chloromethyl)benzo[d]isothiazole as a ligand, which exhibit interesting optical and magnetic properties. These materials have potential applications in areas such as sensors, catalysts, and electronic devices.

The synthesis of 7-(Chloromethyl)benzo[d]isothiazole typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 2-aminothiophenol with an appropriate chlorinating agent to form the chloromethyl group. Subsequent steps may include purification techniques such as column chromatography or recrystallization to obtain the final product. The synthetic route can be tailored to optimize yield and purity based on specific application requirements.

In terms of safety and handling, it is important to note that while 7-(Chloromethyl)benzo[d]isothiazole is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible substances.

The future prospects for 7-(Chloromethyl)benzo[d]isothiazole are promising, driven by ongoing research into its chemical properties and potential applications. As new synthetic methods are developed and more advanced characterization techniques become available, it is likely that additional uses for this compound will be discovered. Furthermore, interdisciplinary collaborations between chemists, biologists, and materials scientists will continue to expand the scope of applications for 7-(Chloromethyl)benzo[d]isothiazole, contributing to advancements in fields such as drug discovery and materials science.